Cas no 941975-15-1 (N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide)

• Product Name: N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide
• CAS No: 941975-15-1
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 5754604
• PubChem ID: 16897304
• Update Time: 2025-07-09

N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, N-[(2-methoxyphenyl)methyl]-4-methyl-2-[[[(4-methylphenyl)amino]carbonyl]amino]-
• N-[(2-methoxyphenyl)methyl]-4-methyl-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide
• AKOS024640261
• F2333-0329
• N-(2-methoxybenzyl)-4-methyl-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide
• N-[(2-methoxyphenyl)methyl]-4-methyl-2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazole-5-carboxamide
• 941975-15-1
• N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide

• Inchi： 1S/C21H22N4O3S/c1-13-8-10-16(11-9-13)24-20(27)25-21-23-14(2)18(29-21)19(26)22-12-15-6-4-5-7-17(15)28-3/h4-11H,12H2,1-3H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： PRUIUTIUPNKZNM-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=CC=C2OC)=O)=C(C)N=C1NC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 6.08±0.70(Predicted)

Additional information on N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide

Comprehensive Overview of N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide (CAS No. 941975-15-1)

N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide (CAS No. 941975-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both carboxamide and carbamoylamino functional groups in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in thiazole derivatives, driven by their versatility in medicinal chemistry. Researchers frequently explore questions such as "What are the biological activities of thiazole-based compounds?" or "How can thiazole derivatives be optimized for drug delivery?" These inquiries highlight the relevance of compounds like N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide in addressing contemporary challenges in drug design. Its structural complexity allows for interactions with various biological targets, making it a subject of ongoing studies in cancer research, anti-inflammatory therapies, and neurodegenerative disease interventions.

The synthesis of CAS No. 941975-15-1 involves multi-step organic reactions, often starting with the condensation of 4-methyl-2-aminothiazole-5-carboxylic acid derivatives with appropriate aryl isocyanates. The incorporation of the 2-methoxyphenyl and 4-methylphenyl moieties enhances the compound's lipophilicity, which is critical for improving membrane permeability in biological systems. This attribute is particularly valuable in the development of orally bioavailable drugs, a hot topic in pharmaceutical research. Users searching for terms like "bioavailability enhancement strategies" or "thiazole drug candidates" will find this compound highly relevant to their interests.

From a mechanistic perspective, N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide exhibits potential as a modulator of protein-protein interactions (PPIs). PPIs are a focal point in modern drug discovery, as they play pivotal roles in cellular signaling pathways. The compound's carbamoylamino group may facilitate hydrogen bonding with target proteins, while the thiazole core contributes to aromatic stacking interactions. Such features align with the increasing demand for "small molecule PPI inhibitors" and "targeted cancer therapies," which dominate current scientific discourse.

In addition to its pharmaceutical potential, CAS No. 941975-15-1 has also piqued interest in material science. The thiazole ring's electron-rich nature makes it a candidate for developing organic semiconductors or fluorescent probes. This dual applicability underscores the compound's versatility and aligns with trending searches like "multifunctional organic compounds" and "applications of thiazoles in materials science." Researchers exploring these areas often seek compounds with tunable electronic properties, and N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide fits this criterion exceptionally well.

Quality control and analytical characterization of 941975-15-1 are critical for ensuring its reproducibility in research settings. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are frequently searched by professionals looking for "analytical protocols for heterocyclic compounds" or "HPLC methods for thiazole derivatives," further emphasizing the compound's relevance in laboratory workflows.

Looking ahead, the future of N-(2-methoxyphenyl)methyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide appears promising, with ongoing investigations into its pharmacokinetic and pharmacodynamic profiles. As the scientific community continues to explore "structure-activity relationships (SAR)" and "drug-likeness optimization," this compound is poised to remain a key player in the evolution of small-molecule therapeutics. Its multifaceted applications ensure that it will stay at the forefront of both academic and industrial research for years to come.